Cas no 1710846-15-3 (2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester)

• Product Name: 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester
• CAS No: 1710846-15-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5152285
• Update Time: 2025-05-20

2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester

• Inchi： 1S/C8H10N2O3/c1-3-10-7(11)6(4-5-9-10)8(12)13-2/h4-5H,3H2,1-2H3
• InChI Key： UYDAMAWXSBVKBW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)N=CC=C1C(OC)=O

Additional information on 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester

Exploring the Versatile Applications of 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester (CAS: 1710846-15-3)

In the dynamic field of pharmaceutical intermediates and fine chemicals, 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester (CAS: 1710846-15-3) has emerged as a compound of significant interest. This heterocyclic derivative, belonging to the pyridazine family, presents unique structural features that make it valuable for various synthetic applications. With the increasing demand for novel drug scaffolds and specialty chemicals, researchers are paying closer attention to this methyl ester derivative and its potential uses.

The molecular structure of 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester combines several functional groups that contribute to its reactivity and versatility. The presence of both ester and ketone moieties on the pyridazine ring system allows for diverse chemical transformations, making it an attractive building block in organic synthesis. Recent studies have highlighted its role as a precursor in the development of biologically active compounds, particularly in medicinal chemistry research targeting various therapeutic areas.

One of the most searched questions in chemical databases concerns the synthetic routes for pyridazine derivatives, and this compound serves as an excellent example. The methyl ester group at position 4 provides a handle for further modifications through hydrolysis or transesterification reactions, while the 3-oxo group offers opportunities for condensation reactions. These features explain why CAS 1710846-15-3 has become increasingly popular among researchers working on heterocyclic chemistry projects.

From an applications perspective, 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester finds use in multiple domains. In pharmaceutical research, it serves as a key intermediate for the synthesis of potential drug candidates. The compound's structural motif appears in several pharmacologically active molecules, particularly those targeting central nervous system disorders and inflammatory conditions. This connection to drug discovery represents one of the hottest topics in current chemical research, as evidenced by frequent searches for "pyridazine derivatives in medicine" across scientific databases.

The compound's physical and chemical properties also warrant discussion. With a molecular weight of 196.19 g/mol, this pyridazine carboxylic ester typically appears as a crystalline solid under standard conditions. Its solubility profile – moderately soluble in common organic solvents but less so in water – makes it suitable for various organic transformations. These characteristics are frequently queried by chemists working with this material, as reflected in search trends for "solubility of pyridazine esters" and "handling precautions for CAS 1710846-15-3".

Recent advancements in synthetic methodology have further increased interest in 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester. Modern catalytic systems and green chemistry approaches have improved the efficiency of its production, addressing another common search query: "sustainable synthesis of heterocyclic esters". These developments align with the growing emphasis on environmentally friendly chemical processes in both academic and industrial settings.

Quality control and analytical characterization represent another area of frequent inquiry regarding this compound. Standard analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of CAS 1710846-15-3. The availability of high-purity material has become increasingly important as applications expand, prompting many researchers to search for "analytical methods for pyridazine derivatives" and "specifications for pharmaceutical intermediates".

Looking toward future applications, 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester shows promise in emerging fields such as materials science. The pyridazine core has demonstrated potential in the development of organic electronic materials and photoactive compounds. This expanding scope answers another trending question in chemical research: "new applications for traditional heterocycles". As interdisciplinary research continues to grow, the utility of this compound will likely extend beyond its current applications.

In conclusion, 2-Ethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester (CAS: 1710846-15-3) represents a versatile and valuable compound in modern chemistry. Its unique structural features, synthetic utility, and expanding range of applications make it a subject of ongoing research interest. As the scientific community continues to explore novel uses for pyridazine-based compounds, this particular methyl ester derivative will undoubtedly play a significant role in advancing both pharmaceutical and materials chemistry research.